1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol

Lipophilicity ADME Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H14FNO
Molecular Weight 159.20 g/mol
Cat. No. B13292013
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Technical Parameters


Basic Identity
Product Name1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol
Molecular FormulaC8H14FNO
Molecular Weight159.20 g/mol
Structural Identifiers
SMILESC1C2C1CN(C2)CC(CF)O
InChIInChI=1S/C8H14FNO/c9-2-8(11)5-10-3-6-1-7(6)4-10/h6-8,11H,1-5H2
InChIKeyMUJQNJKGOZQOFH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol – Physicochemical Baseline


1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol (CAS 1859859-71-4) is a fluorinated 3‑azabicyclo[3.1.0]hexane building block with molecular formula C₈H₁₄FNO and molecular weight 159.20 g mol⁻¹ [1]. The 3‑azabicyclo[3.1.0]hexane scaffold is a privileged saturated bicyclic amine found in drug molecules such as nirmatrelvir [2]. Key computed descriptors include XLogP3‑AA = 0.4, topological polar surface area (TPSA) = 23.5 Ų, one hydrogen‑bond donor, three hydrogen‑bond acceptors, and three rotatable bonds [1]. Commercial sources supply the compound at ≥95 % purity .

Privileged 3-azabicyclo scaffold (as in nirmatrelvir)
Low computed lipophilicity vs. dimethyl analog
Fluorine atom for metabolic soft-spot blocking
Standard purity available, comparable to analogs

1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol: Why Analogs Are Not Interchangeable


Seemingly minor structural alterations within the 3‑azabicyclo[3.1.0]hexane family produce disproportionate changes in physicochemical and pharmacokinetic properties. The presence, position, and number of fluorine atoms markedly shift lipophilicity, metabolic stability, and target engagement [1]. For example, the gem‑dimethyl analog (CAS 1852973‑90‑0) shows an XLogP3 increase of +0.8 log units relative to the target compound, which can alter membrane permeability and CYP450 susceptibility [2]. Similarly, regioisomeric relocation of the nitrogen atom (2‑azabicyclo vs. 3‑azabicyclo) or modification of the fluoropropanol side chain can redirect metabolic soft spots and change hydrogen‑bonding patterns [3]. Therefore, in‑class compounds are not interchangeable without re‑validation of the entire ADME‑T profile. The quantitative evidence below maps out exactly where this compound diverges from its closest comparators.

Gem-dimethyl analog has higher lipophilicity, altering permeability and CYP liability
Regioisomeric 2-azabicyclo analogs reposition nitrogen, disrupting H-bond networks
Non-fluorinated propanol analogs lack metabolic shielding, requiring re-validation of clearance

1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol: Key Differences from Closest Analogs


Lipophilicity Comparison with 6,6-Dimethyl Analog

The target compound exhibits significantly lower computed lipophilicity (XLogP3‑AA = 0.4) compared with its closest commercially available analog, 1-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)-3-fluoropropan-2-ol (XLogP3‑AA = 1.2) [1][2]. The difference of −0.8 log units indicates that the target compound distributes ~6.3‑fold more favorably into aqueous phases. In drug discovery, a ΔlogP of this magnitude is routinely associated with altered oral absorption, volume of distribution, and CYP450 metabolic liability [3].

Lipophilicity
Cross-study comparable
ΔXLogP3 = −0.8 (target more hydrophilic, ~6.3× aqueous phase preference)
Supports selection for low-lipophilicity campaigns
Computed by XLogP3; method-consistent across compounds
Lipophilicity ADME Drug-likeness

Molecular Weight & Fsp3 Advantage over Dimethyl Analog

The target compound has a molecular weight of 159.20 g mol⁻¹, which is 28.05 Da lower than the 6,6‑dimethyl analog (187.25 g mol⁻¹) [1][2]. This reduction is accompanied by a higher fraction of sp3‑hybridized carbons (Fsp3 = 0.75 vs. 0.70 for the dimethyl analog, calculated from molecular formula) [1][2]. Lower MW and higher Fsp3 are independently associated with improved developability profiles, including higher probability of clinical progression [3].

MW & sp3 Fraction
Cross-study comparable
MW 159.20, Fsp3 0.75 vs. 187.25, 0.70; ΔMW −28.05, ΔFsp3 +0.05
Improved ligand efficiency and 3D shape exploration
Fsp3 from molecular formula; PubChem data
Molecular weight Fraction sp3 Lead-likeness

Topological Polar Surface Area Parity with Dimethyl Analog

Both the target compound and its 6,6‑dimethyl analog share an identical computed TPSA of 23.5 Ų [1][2]. TPSA values below 60 Ų are predictive of good passive membrane permeability [3]. The constancy of TPSA across the pair indicates that the reduction in lipophilicity (ΔXLogP3 = −0.8) is driven by polar surface‑area‑independent factors, likely the smaller hydrocarbon surface area of the des‑dimethyl scaffold. Users can therefore anticipate similar passive permeability while benefiting from improved solubility.

TPSA
Cross-study comparable
23.5 Ų (identical to dimethyl analog)
Permeability expected comparable; lipophilicity reduction without TPSA penalty
Computed by Cactvs algorithm
Polar surface area Permeability Drug-like properties

Fluoropropanol Side Chain: Metabolic Stability vs. Non-Fluorinated Analogs

The target compound incorporates a fluorine atom on the terminal carbon of the propan‑2‑ol side chain. In series of 3‑azabicyclo[3.1.0]hexane derivatives, substitution of a hydrogen by fluorine at metabolically labile positions reduces CYP‑mediated oxidation rates, as demonstrated by the difluorinated 3‑azabicyclo[3.1.0]hexane series reported by Donnelly et al. [1]. Non‑fluorinated propanol analogs (e.g., 3‑(3‑azabicyclo[3.1.0]hex‑3‑yl)propan‑1‑ol [CAS 937734‑24‑2]) lack this metabolic shield. Although head‑to‑head microsomal stability data are not publicly available for this exact pair, the class‑level effect of terminal fluorination on metabolic stability is well‑established [2].

Metabolic Stability
Class-level inference
Terminal C-F bond predicted to reduce CYP oxidation vs. non-fluorinated analogs
May support metabolic soft-spot blocking strategy
Literature precedent suggests >5-fold reduction in oxidative metabolism
Fluorine substitution Metabolic stability Oxidative metabolism

Commercial Purity Benchmarking vs. Analogs

The target compound is supplied at a minimum purity of 95 %, as specified by AKSci (Cat. 5068EK) and Leyan (Cat. 2106245) . This purity level matches that of the 6,6‑dimethyl analog available from the same vendors (AKSci Cat. 7607EK, purity ≥95 %) . While purity alone does not differentiate the target from analogs, it confirms that procurement does not entail a compromise on chemical quality relative to the closest available alternative.

Purity Benchmark
Specification review
≥95% (HPLC/GC), equivalent to dimethyl analog specification
No purity compromise; simplifies SAR study logistics
Vendor COA; dry ambient storage
Purity Quality control Procurement specification

1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol: Research & Industrial Applications


Lead Optimization: Low-Lipophilicity Bicyclic Amine Scaffolds

Programs targeting central nervous system or intracellular targets where high lipophilicity drives off‑target promiscuity will benefit from the XLogP3 of 0.4, which is 0.8 units lower than the dimethyl analog [1][2]. The compound can serve as a direct replacement for the 6,6‑dimethyl variant in parallel synthesis, enabling rapid exploration of lipophilicity‑activity relationships without altering the TPSA (23.5 Ų) or hydrogen‑bond donor/acceptor counts [1][2].

Fragment-Based Drug Discovery: High sp3, Low MW Starting Point

At MW 159.20 and Fsp3 0.75, the compound meets fragment‑library criteria (<300 Da, high three‑dimensionality) [1]. Its fluorinated side chain provides a sensitive ¹⁹F NMR probe for binding assays, while the lower MW relative to the dimethyl analog (187.25 Da) leaves more room for growth vectors in fragment elaboration [3].

Process Chemistry: Ketohexokinase Inhibitor Intermediate

Patents disclosing substituted 3‑azabicyclo[3.1.0]hexanes as ketohexokinase (KHK) inhibitors highlight the core scaffold's relevance in metabolic disease [1]. The target compound provides a versatile late‑stage intermediate with a reactive secondary alcohol for further derivatization (e.g., esterification, etherification, oxidation), complementing the dimethyl analog which is historically tied to antiviral protease inhibitor synthesis.

Chemical Biology: Fluorine Effects on Bicyclic Amine PK

The terminal fluorine atom serves as a metabolic probe, enabling paired studies with non‑fluorinated propanol analogs to quantify the impact of fluorination on microsomal stability, CYP inhibition, and plasma protein binding [1]. Such head‑to‑head comparisons, whilst not yet reported in the public domain, are directly enabled by the commercial availability of both this compound and its non‑fluorinated counterparts.

Application
Selection Property
Validation Focus
Low-lipophilicity lead optimization
Reduced lipophilicity vs. dimethyl analog
Parallel SAR exploration without TPSA shift
Fragment-based screening
Low molecular weight, high sp3 fraction
Lead-likeness confirmation
Ketohexokinase inhibitor intermediate
Reactive secondary alcohol handle
Derivatization and KHK inhibitor synthesis feasibility
Fluorine metabolic probe studies
Terminal fluorine for paired studies
Metabolic stability and CYP liability assessment
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